N2-(4-methoxyphenyl)-6-(4-methylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine

• IUPAC Name: 2-N-(4-methoxyphenyl)-6-(4-methylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine
• InChI: InChI=1S/C17H22N6O3/c1-11-7-9-22(10-8-11)16-14(23(24)25)15(18)20-17(21-16)19-12-3-5-13(26-2)6-4-12/h3-6,11H,7-10H2,1-2H3,(H3,18,19,20,21)
• InChI Key: KELRAPKVCYUDSN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=NC(=C2[N+](=O)[O-])N)NC3=CC=C(C=C3)OC
• Molecular Formula: C17H22N6O3
• Molecular Weight: 358.4 g/mol

Description

N2-(4-methoxyphenyl)-6-(4-methylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine, also known as MNPD, is a chemical compound that has gained significant interest in scientific research due to its potential as a therapeutic agent. MNPD belongs to the class of pyrimidine derivatives and has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-tumor effects.

Scientific Research Applications

Pyrimidine Derivative Synthesis and Rearrangement

• Pyrimidine Reactions and Rearrangements : Studies have explored the thermal rearrangement of methoxypyrimidines, including the synthesis of novel pyrimidine derivatives. These rearrangements involve transitions to N-methyl-2(or 4)-oxopyrimidines, indicating a pathway for creating structurally diverse pyrimidines, which could include compounds like N2-(4-methoxyphenyl)-6-(4-methylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine (Brown & Lee, 1970).

Biological Activities and Potential Therapeutic Applications

• Antiviral Activity : Some pyrimidine derivatives have shown significant antiviral activities, particularly against retroviruses, suggesting a potential pathway for developing antiviral therapeutics using base compounds like N2-(4-methoxyphenyl)-6-(4-methylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine (Hocková et al., 2003).

• Alzheimer's Disease Research : Research has also focused on the development and evaluation of multifunctional agents for the potential treatment of Alzheimer’s disease, applying pyrimidine-2,4-diamine templates. This includes exploring compounds for their anti-cholinesterase, anti-Aβ-aggregation, and anti-β-secretase activities, indicating the versatility of pyrimidine derivatives in multi-targeted therapeutic development (Mohamed et al., 2012).

Drug Development and Ligand Binding

• Histamine H3 Receptor Ligands : The study and synthesis of 2-aminopyrimidines as histamine H3 receptor ligands highlight the potential of pyrimidine derivatives in creating compounds with high affinity and selectivity towards human histamine receptors, which could inform the development of new drugs for neurological disorders (Sadek et al., 2014).